Cas no 51451-59-3 (2-(1-methylpiperidin-2-yl)ethanethioamide)

• Product Name: 2-(1-methylpiperidin-2-yl)ethanethioamide
• CAS No: 51451-59-3
• MF: C₈H₁₆N₂S
• MW: 172.291040420532
• CID: 6571849
• PubChem ID: 165627956
• Update Time: 2025-11-01

2-(1-methylpiperidin-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-2-yl)ethanethioamide
• 51451-59-3
• EN300-1784429

• Inchi： 1S/C8H16N2S/c1-10-5-3-2-4-7(10)6-8(9)11/h7H,2-6H2,1H3,(H2,9,11)
• InChI Key： ZUIBPXLJRQOTON-UHFFFAOYSA-N
• SMILES： S=C(CC1CCCCN1C)N

Computed Properties

• Exact Mass: 172.10341969g/mol
• Monoisotopic Mass: 172.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(1-methylpiperidin-2-yl)ethanethioamide

Comprehensive Overview of 2-(1-methylpiperidin-2-yl)ethanethioamide (CAS No. 51451-59-3): Properties, Applications, and Research Insights

2-(1-methylpiperidin-2-yl)ethanethioamide, with the CAS number 51451-59-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and thioamide functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-(1-methylpiperidin-2-yl)ethanethioamide synthesis" or "CAS 51451-59-3 applications," reflecting its relevance in drug discovery and material science.

The structural features of 2-(1-methylpiperidin-2-yl)ethanethioamide contribute to its versatility. The methylpiperidine moiety enhances lipophilicity, which is crucial for membrane permeability in drug design, while the thioamide group offers reactive sites for further derivatization. Recent studies highlight its potential in targeting neurological pathways, aligning with trending topics such as "neuroactive compound development" and "small-molecule modulators." These keywords are frequently queried in academic databases, underscoring the compound's growing importance.

From a synthetic perspective, CAS 51451-59-3 is often explored via multistep organic reactions, including reductive amination and thionation protocols. Laboratories optimizing these methods often search for "efficient thioamide preparation" or "piperidine derivative synthesis," indicating a demand for scalable and sustainable methodologies. The compound's stability under physiological conditions also makes it a candidate for "prodrug design"—a hot topic in pharmaceutical forums.

Beyond pharmaceuticals, 2-(1-methylpiperidin-2-yl)ethanethioamide has applications in agrochemicals and catalysis. Its ability to act as a ligand precursor in metal complexes resonates with searches for "transition metal catalysts" and "chelation chemistry." Environmental considerations, such as "green chemistry alternatives," further drive interest in this compound's role in reducing synthetic waste.

In summary, 51451-59-3 represents a nexus of innovation across multiple disciplines. Its dual functionality—combining heterocyclic and sulfur-containing groups—positions it at the forefront of research into "targeted therapeutics" and "functional materials." As AI and high-throughput screening advance, queries like "machine learning in compound optimization" will likely intersect with studies on this molecule, amplifying its scientific footprint.